Carboplatin-d6
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
CAS Number: 41575-94-4 (unlabeled)
Scientific Research Applications
1. Interaction with DNA and Vitamins
Carboplatin's anticancer activity primarily arises from its interaction with DNA, leading to programmed cell death in cancer cells. However, research has shown that carboplatin can also interact with other compounds, such as B-vitamins. This interaction can reduce the anti-cancer effect of carboplatin. For instance, a study found significant reactivity between carboplatin and vitamin B6 (pyridoxal phosphate), confirmed through computational estimations and spectrophotometric measurements (Szefler, Czeleń, & Krawczyk, 2021).
2. Cellular Processing and Mechanisms of Resistance
Carboplatin, like other platinum-based drugs, is processed within cells by forming adducts with DNA. This activation of cellular pathways results in cytotoxicity, making it effective in cancer treatment. Understanding these processes provides insights into developing more efficient drugs and therapeutic strategies. Studies have explored the pathways activated by platinating agents and the mechanisms of resistance and toxicity associated with them (Rabik & Dolan, 2007), (Wang & Lippard, 2005).
3. Interaction with Calf-Thymus DNA
In a study focusing on the interaction of carboplatin with calf-thymus DNA, it was discovered that carboplatin binds to DNA bases, with minimal disturbance to the DNA backbone. This interaction results in DNA aggregation, especially at higher drug concentrations, which is crucial for its antitumoral efficacy (Jangir, Tyagi, Mehrotra, & Kundu, 2010).
4. Efficacy in Early-Stage Triple Negative Breast Cancer
A clinical trial investigated carboplatin's efficacy and safety in treating early-stage triple negative breast cancer. It was found to be effective and safe, with biomarkers like homologous recombination deficiency (HRD) score and HR deficiency status being significant predictors of patient response (Kaklamani et al., 2015).
5. Novel Delivery Methods
Research has explored novel delivery methods for carboplatin, such as using biodegradable polymers for interstitial delivery against gliomas. This approach showed enhanced efficacy compared to systemic administration, providing a promising direction for treating brain neoplasms (Olivi et al., 1996).
properties
Product Name |
Carboplatin-d6 |
---|---|
Molecular Formula |
C6H6D6N2O4Pt |
Molecular Weight |
377.29 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.